Cas no 2034352-51-5 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide)
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide
- N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide
- N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide
-
- Inchi: 1S/C22H26N4O3S/c1-16-21(18-8-6-5-7-9-18)17(2)26(24-16)15-14-23-22(27)19-10-12-20(13-11-19)30(28,29)25(3)4/h5-13H,14-15H2,1-4H3,(H,23,27)
- InChI Key: GBRARNWBQQQSOE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O)(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 664
- XLogP3: 2.7
- Topological Polar Surface Area: 92.7
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-4738-2μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-5μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-10μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-20μmol |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-1mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-2mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-3mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-4mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-5mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-4738-10mg |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide |
2034352-51-5 | 10mg |
$79.0 | 2023-09-08 |
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide (CAS No. 2034352-51-5): A Comprehensive Overview
N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide (CAS No. 2034352-51-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a pyrazole ring and a sulfamoyl group, which contribute to its biological activity and pharmacological properties.
The pyrazole moiety is a well-known heterocyclic aromatic ring that is widely used in the design of bioactive molecules. It is known for its ability to modulate various biological targets, such as enzymes, receptors, and ion channels. In the case of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide, the presence of the pyrazole ring enhances its binding affinity and selectivity towards specific targets, making it a promising candidate for drug development.
The sulfamoyl group, on the other hand, is a functional group that imparts additional chemical and biological properties to the molecule. Sulfamoyl groups are known for their ability to form hydrogen bonds and participate in electrostatic interactions, which can enhance the compound's solubility and stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of the compound.
Recent studies have focused on the potential therapeutic applications of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide. One area of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another promising application of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide is in cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.
In addition to its anti-inflammatory and anticancer properties, N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide has also shown promise in neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that it may have neuroprotective effects and could be further investigated as a potential therapeutic agent for these debilitating conditions.
The structural complexity of N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide also makes it an interesting subject for synthetic chemistry research. Chemists have developed various synthetic routes to produce this compound efficiently and in high yields. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrazole ring and introduce the sulfamoyl group. These synthetic methods not only facilitate the large-scale production of the compound but also allow for the synthesis of structurally related analogs for further biological evaluation.
In conclusion, N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide (CAS No. 2034352-51-5) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.
2034352-51-5 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)